6-Nitro-3-oxo-3,4-dihydropyrazine-2-carboxamide

• IUPAC Name: 5-nitro-2-oxo-1H-pyrazine-3-carboxamide
• InChI: InChI=1S/C5H4N4O4/c6-4(10)3-5(11)7-1-2(8-3)9(12)13/h1H,(H2,6,10)(H,7,11)
• InChI Key: OSFLEHUTGSKIPE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=O)N1)C(=O)N)[N+](=O)[O-]
• Molecular Formula: C5H4N4O4
• DSSTOX Substance ID: DTXSID70627389
• Molecular Weight: 184.11 g/mol
• CAS RN: 259793-97-0

Description

6-Nitro-3-oxo-3,4-dihydropyrazine-2-carboxamide is a chemical compound with the molecular formula C5H4N4O4. It has a molecular weight of 184.11 g/mol. The compound is typically stored at temperatures between 0-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H4N4O4/c6-4(10)3-5(11)7-1-2(8-3)9(12)13/h1H,(H2,6,10)(H,7,11). This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a brown solid. It has a molecular weight of 184.11 g/mol. The compound is typically stored at temperatures between 0-8°C.

Scientific Research Applications

Applications in Fluorescent Sensing

Fluorescent Sensing of Metal Ions 6-Nitro-3-oxo-3,4-dihydropyrazine-2-carboxamide derivatives have been reported to serve as efficient fluorescent probes, particularly for the detection of copper ions (Cu(2+)) in aqueous solutions. The fluorescence intensity of these compounds significantly increases in the presence of Cu(2+), indicating a strong binding interaction and making them useful for selective metal ion detection (Bekhradnia et al., 2016).

Applications in Material Synthesis

Synthesis of Antibacterial Agents Derivatives of this compound have been used to synthesize compounds with antibacterial properties. For instance, certain pyranopyrans derived from this compound have shown antibacterial and phytotoxic activity, indicating their potential in the development of new antibacterial agents (Greene et al., 2020).

Designing High-Energy-Density Materials (HEDMs) Compounds with a nitro group, such as this compound, are significant in the field of high-energy-density materials (HEDMs). The nitro group contributes to improving oxygen balance and detonation performances of energetic materials. These compounds are particularly important in the design of nitro-nitrogen-rich energetic compounds with adjustable properties, offering prospects for the development of novel materials in this field (Luo et al., 2022).

Applications in Drug Synthesis and Evaluation

Antiviral Research Although not directly linked to this compound, its structural analogs have been evaluated for their antiviral properties. For instance, certain nucleoside analogs bearing a similar structural framework have been assessed against influenza A viruses, highlighting the potential of these structures in antiviral drug design (Gao et al., 2015).

Synthesis of Energetic Materials The compound has also been used in the synthesis of energetic materials, where its nitro derivatives were explored for potential application as green primary or secondary explosives. This indicates the compound's relevance in the field of materials science, particularly in designing compounds with high energy content (Tang et al., 2017).

Safety and Hazards

The safety information available indicates that 6-Nitro-3-oxo-3,4-dihydropyrazine-2-carboxamide may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+351+338). If on skin, wash with plenty of soap and water (P302+352).